3-Bromo-4-(dimethylamino)benzoic acid

• IUPAC Name: 3-bromo-4-(dimethylamino)benzoic acid
• InChI: InChI=1S/C9H10BrNO2/c1-11(2)8-4-3-6(9(12)13)5-7(8)10/h3-5H,1-2H3,(H,12,13)
• InChI Key: YPVWDZMDHLAJGZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=C1)C(=O)O)Br
• Molecular Formula: C9H10BrNO2
• DSSTOX Substance ID: DTXSID90594221
• Molecular Weight: 244.08 g/mol
• CAS No.: 220844-83-7

Description

3-Bromo-4-(dimethylamino)benzoic acid is a useful research compound. Its molecular formula is C9H10BrNO2 and its molecular weight is 244.08 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Chemical Oscillations in Bromate Reactions

3-Bromo-4-(dimethylamino)benzoic acid is a product of the bromination and oxidation of 4-(N,N-dimethylamino) benzoic acid by acidic bromate. It plays a role in transient chemical oscillations with a long induction time in these reactions, which can be observed through redox potential and UV/vis absorption spectra (Bell & Wang, 2015).

2. Anion Recognition and Selectivity

4-(N,N-dimethylamino)benzoic acid, from which this compound is derived, demonstrates significant anion recognition properties, particularly towards divalent anions like HPO4 2- and SO4 2-. Its selectivity is influenced by the basicity and charge density of guest anions (Hou & Kobiro, 2006).

3. Synthesis of Pharmaceutical Intermediates

This compound is relevant in the synthesis of pharmaceutical intermediates, such as in the manufacturing of SGLT2 inhibitors, a class of compounds used in diabetes therapy. This process involves several steps including bromination, highlighting its importance in complex chemical syntheses (Zhang et al., 2022).

4. Halogen Bonding in Crystal Structures

Studies have shown that bromo-substituted benzoic acids, like this compound, can form specific types of halogen bonds in their crystal structures. This is significant for understanding molecular interactions and designing materials with particular properties (Raffo et al., 2016).

5. Analytical Chemistry and Catalysis

In analytical chemistry and catalysis, compounds like this compound are involved in reactions such as the activation of hydrogen peroxide for bromination of organic substrates. These reactions are facilitated by catalysts and provide insight into efficient chemical processes (Goodman & Detty, 2004).

Safety and Hazards

The safety data sheet for 3-Bromo-4-(dimethylamino)benzoic acid suggests avoiding contact with skin and eyes, not breathing dust, and not ingesting the compound. If swallowed, immediate medical assistance is advised.

Mechanism of Action

Target of Action

Its close relative, 4-(dimethylamino)benzoic acid, has been reported to interact withReplicase polyprotein 1ab and Orf1a polyprotein in SARS-CoV .

Mode of Action

It’s known that bromine can participate in various chemical reactions, including free radical reactions . In such reactions, bromine can form a bromine radical, which can then react with other molecules, potentially altering their function .

Biochemical Pathways

A related compound, 3-dimethylaminobenzoic acid (dmab), has been used to quantify the activity of peroxidase and manganese peroxidase , suggesting that it may influence oxidative stress pathways.

Result of Action

It’s known that bromine-containing compounds can participate in various chemical reactions, potentially leading to changes in molecular structures and functions .

Action Environment

It’s known that factors such as temperature, ph, and the presence of other chemicals can influence the reactivity and stability of bromine-containing compounds .

Biochemical Analysis

Biochemical Properties

3-Bromo-4-(dimethylamino)benzoic acid plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. It has been observed to interact with enzymes such as peroxidase and manganese peroxidase, which are involved in oxidative reactions . The nature of these interactions typically involves the compound acting as a substrate or inhibitor, influencing the enzyme’s activity and the overall reaction rate.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It can influence cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound has been shown to affect the stability of radicals and carbocations in cells, which can alter the oxidative state and metabolic flux . Additionally, its impact on gene expression can lead to changes in protein synthesis and cellular function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For example, the compound’s interaction with peroxidase enzymes involves the formation of a complex that inhibits the enzyme’s activity . This inhibition can result in altered oxidative stress responses and changes in cellular metabolism.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions but can degrade over time, leading to a decrease in its efficacy . Long-term exposure to the compound in in vitro or in vivo studies has revealed potential impacts on cellular health and function.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhanced enzyme activity or improved metabolic function. At higher doses, it can lead to toxic or adverse effects, including oxidative stress and cellular damage . Threshold effects have been observed, indicating a dosage-dependent response in animal studies.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux. The compound can influence the levels of metabolites and the overall metabolic state of cells. For example, its interaction with peroxidase enzymes can affect the oxidative metabolism and the balance of reactive oxygen species .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments. The compound’s distribution can influence its activity and efficacy, as well as its potential side effects .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. Its localization can affect its interactions with biomolecules and its overall impact on cellular processes .